Cas no 1345732-63-9 (3-(3-chloro-5-fluorophenyl)benzonitrile)

• Product Name: 3-(3-chloro-5-fluorophenyl)benzonitrile
• CAS No: 1345732-63-9
• MF: C₁₃H₇ClFN
• MW: 231.652785539627
• MDL: MFCD21609636
• CID: 2771108
• PubChem ID: 70699604
• Update Time: 2025-09-26

3-(3-chloro-5-fluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)benzonitrile
• 3'-chloro-5'-fluoro-(1,1'-biphenyl)-3-carbonitrile;
• 3'-Chloro-5'-fluoro[1,1'-biphenyl]-3-carbonitrile
• 1345732-63-9
• MFCD21609636
• DTXSID90742720
• BS-25339

• MDL： MFCD21609636
• Inchi： 1S/C13H7ClFN/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-7H
• InChI Key： MUESONCCELXLSA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC=C(C#N)C=1)F

Computed Properties

• Exact Mass: 231.02500
• Monoisotopic Mass: 231.0251051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.01778

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds